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This technical guide provides an in-depth overview of the preclinical studies investigating the
therapeutic peptide ReACp53 for the treatment of ovarian cancer, a disease characterized by a
high prevalence of p53 mutations. The following sections detail the mechanism of action,
guantitative data from key in vitro and in vivo studies, comprehensive experimental protocols,
and visualizations of the associated signaling pathways and experimental workflows.

Core Concept: Restoring p53 Function in Ovarian
Cancer

High-grade serous ovarian carcinoma (HGSOC), the most common and aggressive form of
ovarian cancer, is characterized by near-universal mutation of the TP53 tumor suppressor
gene.[1][2] Many of these mutations lead to the misfolding and aggregation of the p53 protein,
rendering it inactive and unable to perform its critical functions of cell cycle arrest and apoptosis
induction in response to cellular stress.[1][2]

ReACp53 is a cell-penetrating peptide designed to specifically inhibit the aggregation of mutant
p53.[1][2] By preventing this aggregation, ReACp53 aims to restore the wild-type conformation
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and tumor-suppressive functions of the p53 protein, leading to the selective death of cancer

cells harboring these mutations.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of

ReACp53 in ovarian cancer cell lines and animal models.

Table 1: In Vitro Efficacy of ReACp53 in Ovarian Cancer

Cell Lines
_ ReACp53 -

Cell Line p53 Status Key Findings Reference
EC50 (uM)
Not explicitly ReACp53
stated, but dose- reduces cell
dependent viability in a

OVCAR3 Mutant p53 o ) [1]
reduction in concentration-
viability shown dependent
up to 10 uM manner.
Not explicitly ReACp53
stated, but dose-  reduces cell
dependent viability in a

S1 GODL Mutant p53 o . [1]
reduction in concentration-
viability shown dependent
up to 10 uM manner.

Table 2: In Vitro Combination Therapy with ReACp53
and Carboplatin
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. Combination L
Cell Line p53 Status Effect Key Findings Reference
ec

The addition of
ReACp53 to
carboplatin

OVCAR3 Mutant p53 Synergistic enhanced tumor [3]
cell targeting and
induced

apoptosis.[3]

The combination
of ReACp53 and
carboplatin

OVCARS8 Mutant p53 Additive showed an [3]
additive effect in
reducing cell

viability.

Enhanced

efficacy of
Additive in 14/15 )
carboplatin was

] ) samples, ]
Patient-Derived o observed in the
Synergistic in o
HGSOC Mutant p53 majority of [3]
2/15 samples, i
Samples patient samples

Antagonistic in )
when combined

with ReACp53.
[3]

1/15 samples

Table 3: In Vivo Efficacy of ReACp53 in Ovarian Cancer
Xenograft Models
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Animal Model Cell Line Treatment Key Findings Reference
Reduced tumor
OVCAR3 burden
] ] ) ReACp53 (15
NSG Mice (intraperitoneal compared to [3]
mg/kg, 3x/week) ]
xenograft) vehicle control.
[3]
Significantly
ReACp53 (15 extended overall
OVCAR3 _
) ) ) mg/kg, 3x/week) survival
NSG Mice (intraperitoneal ) [3]
+ Carboplatin (10  compared to
xenograft) )
mg/kg, 1x/week) carboplatin
alone.[3]
No significant
SKOV3 (p53- effect on tumor
] null, ReACp53 (15 burden,
NSG Mice ] ) ) [3]
intraperitoneal mg/kg, 3x/week) demonstrating
xenograft) p53-

dependence.[3]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the preclinical

evaluation of ReACp53 in ovarian cancer.

In Vitro Organoid Drug Assay

This assay is utilized to assess the efficacy of ReACp53, alone or in combination with other

agents, on three-dimensional cell cultures that mimic the in vivo tumor microenvironment.

Protocol:

o Cell Suspension Preparation: Ovarian cancer cell lines or primary patient-derived HGSOC

tumor cells are dissociated into a single-cell suspension.
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» Plating: 5,000 cells per well are suspended in a 1:1 mixture of Matrigel matrix and
MammoCult medium. This mixture is then plated around the rim of the wells of a 96-well
plate.

o Organoid Establishment: The plates are incubated for two days to allow for the formation of
organoids.

e Drug Treatment: Organoids are treated with ReACp53, carboplatin, or a combination of both
for three consecutive days. The drug-containing medium is replenished daily.

 Viability Assessment: Cell viability is measured using a suitable assay, such as a
luminescent-based assay that quantifies ATP levels.

o Data Analysis: Drug interactions (synergism, additivity, or antagonism) are calculated using
software such as SynergyFinder.

In Vivo Xenograft Studies in NSG Mice

These studies evaluate the anti-tumor activity of ReACp53 in a living organism.
Protocol:

e Animal Model: Female immunodeficient NSG (NOD.Cg-Prkdcscidll2rgtm1Wijl/SzJ) mice,
aged 6-8 weeks, are used.

o Tumor Cell Implantation: 3.0 x 106 OVCARS3 cells are injected into the intraperitoneal space
of each mouse to establish xenografts.

e Tumor Establishment Confirmation: Tumor take is confirmed by euthanizing a subset of mice
before the initiation of treatment.

o Treatment Groups: Mice are randomized into the following treatment groups (n=7 per group):
o Vehicle control (intraperitoneal administration)
o ReACp53 (15 mg/kg, 3 times per week, intraperitoneal administration)

o Carboplatin (10 mg/kg, 1 time per week, intraperitoneal administration)
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o ReACp53 (15 mg/kg, 3 times per week) + Carboplatin (10 mg/kg, 1 time per week)
(intraperitoneal administration)

e Monitoring: The overall survival of the mice in each group is monitored and recorded.

o Data Analysis: Survival curves are generated and statistical analysis is performed to
compare the efficacy of the different treatment regimens.

Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate key
concepts in the preclinical study of ReACp53.

Signaling Pathway of Mutant p53 Aggregation and
ReACp53 Intervention
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Caption: Mechanism of ReACp53 action on mutant p53 aggregation.
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Experimental Workflow for In Vivo Xenograft Study
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Caption: Workflow for the in vivo evaluation of ReACp53 and carboplatin.

Logical Relationship of ReACp53's Therapeutic
Hypothesis
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Caption: The therapeutic rationale for ReACp53 in HGSOC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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